Cas no 20765-98-4 (Rhodium(III) chloride hydrate)

• Product Name: Rhodium(III) chloride hydrate
• CAS No: 20765-98-4
• MF: Cl₃H₂ORh
• MW: 227.279779911041
• MDL: MFCD00149839
• CID: 51638
• PubChem ID: 24868236
• Update Time: 2025-08-05

Rhodium(III) chloride hydrate Chemical and Physical Properties

Names and Identifiers

• Rhodium(III) chloride hydrate
• RHODIUM TRICHLORIDE HYDRATE
• RhodiumchloridehydrateRh
• Rhodium Chloride Hydrate
• Rhodium chloride (RhCl3), hydrate
• rhodium(iii) chloride hydrate, premion
• Rhodium (III) chloride trihydrate
• Rhodium (III) Chloride Hydrate [Soluble]
• Rhodium (III) chloride trihydrate.
• Rhodium chloride
• RhodiuM (Ⅲ) Chloride Hydrate
• Rhodium(III) chloride hydrate,(trace metal basis)
• RHODIUM(III) CHLORIDE HYDRATE,99.
• Rhodium(III) Chloride n-Hydrate
• Rhodium(III)chloridehydrate(38-Rh)
• Rhodiumchloride, hydrate (8CI)
• RHODIUM(III) CHLORIDE HYDRATE: 99.9% (38% RH)
• Rhodium(III) Chloride n-Hydrate
• Rhodium(III) chloride hydrate ,99.9%
• RhodiuM(III) chloride hydrate, (trace Metal basis)
• RhodiuM(III) chloride hydrate, 38% Rh 1GR

• MDL： MFCD00149839
• Inchi： 1S/3ClH.H2O.Rh/h3*1H;1H2;/q;;;;+3/p-3
• InChI Key： HSSMNYDDDSNUKH-UHFFFAOYSA-K
• SMILES： [Rh](Cl)(Cl)Cl.O

Computed Properties

• Exact Mass: 261.84400
• Monoisotopic Mass: 261.843756
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 5
• Rotatable Bond Count: 0
• Complexity: 0
• Covalently-Bonded Unit Count: 7
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Topological Polar Surface Area: 3

Experimental Properties

• Color/Form: Dark red crystals, acidic odor 2. density (g/ml, 25/4 ℃)
• Melting Point: 100 °C (dec.) (lit.)
• Boiling Point: 100 ºC at 760 mmHg
• Solubility: 甲醇（微溶）、水（微溶）
• Water Partition Coefficient: dissolution
• Stability/Shelf Life: hygroscopic
• PSA: 27.69000
• LogP: -9.18090
• Merck: 14,8188
• Sensitiveness: Hygroscopic
• Solubility: soluble

Rhodium(III) chloride hydrate Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H302,H318
• Warning Statement： P280,P305+P351+P338
• Hazardous Material transportation number：1759
• WGK Germany：3
• Hazard Category Code： 22-41
• Safety Instruction： S26-S36/39
• Hazardous Material Identification：
• Safety Term：S26;S36/39
• Risk Phrases：R22; R41
• TSCA：Yes
• Storage Condition：Store in cold storage.

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Mixed metal/non-metal compounds Transition metal salts Transition metal chlorides
• Catalysts and Inorganic Chemicals Inorganic Compounds Salt
• Catalysts and Inorganic Chemicals Inorganic Compounds
• Catalysts and Inorganic Chemicals Catalysts